[1-(6-Chloro-pyridin-3-ylmethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester

Specification

• CAS No.: 939986-37-5
• Molecular Formula: C16H24ClN3O2
• Molecular Weight: 325.83 g/mol
• IUPAC Name: tert-butyl N-[1-[(6-chloropyridin-3-yl)methyl]piperidin-3-yl]carbamate
• Standard InChI: InChI=1S/C16H24ClN3O2/c1-16(2,3)22-15(21)19-13-5-4-8-20(11-13)10-12-6-7-14(17)18-9-12/h6-7,9,13H,4-5,8,10-11H2,1-3H3,(H,19,21)
• Standard InChI Key: LOLZVJKBUHCBRE-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC1CCCN(C1)CC2=CN=C(C=C2)Cl
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCN(C1)CC2=CN=C(C=C2)Cl

Introduction

[1-(6-Chloro-pyridin-3-ylmethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester is a chemical compound with a molecular formula of C16H24ClN3O2 and a molecular weight of 325.83 g/mol. This compound is a carbamate derivative, which is often used in organic synthesis as a protecting group for amines. The presence of the tert-butyl group makes it a versatile intermediate in the synthesis of more complex molecules.

Synthesis and Applications

The synthesis of [1-(6-Chloro-pyridin-3-ylmethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester typically involves the reaction of a piperidine derivative with a chloropyridine compound followed by carbamation. This compound can serve as an intermediate in the synthesis of pharmaceuticals or other organic compounds due to its carbamate group, which can be easily removed under acidic conditions to reveal the amine functionality.

Synthesis Steps:

• Preparation of Piperidine Intermediate: The synthesis begins with the preparation of a piperidine derivative, often involving the alkylation of piperidine with a chloropyridine compound.

• Carbamation: The piperidine derivative is then reacted with a carbamating agent, such as di-tert-butyl dicarbonate (Boc2O), to form the carbamate ester.

Applications in Medicinal Chemistry:

• Drug Synthesis: Carbamates are used as intermediates in the synthesis of drugs, where they protect amine groups until the final stages of synthesis.

• Pharmaceutical Intermediates: The chloropyridine moiety is found in several pharmaceutical compounds, suggesting potential applications in drug development.

Synonyms and Identifiers

Identifier	Value
PubChem CID	45786861
DSSTox Substance ID	DTXSID70671488
Wikidata	Q72458753